Cas no 2227741-69-5 ((2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol)

• Product Name: (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol
• CAS No: 2227741-69-5
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 5938888
• PubChem ID: 165627315
• Update Time: 2025-11-02

(2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol
• EN300-1786365
• 2227741-69-5

• Inchi： 1S/C11H14F2O/c1-7-3-6-10(12)9(11(7)13)5-4-8(2)14/h3,6,8,14H,4-5H2,1-2H3/t8-/m0/s1
• InChI Key： MCGFWORJCTYWSX-QMMMGPOBSA-N
• SMILES： FC1C(C)=CC=C(C=1CC[C@H](C)O)F

Computed Properties

• Exact Mass: 200.10127139g/mol
• Monoisotopic Mass: 200.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol

Comprehensive Guide to (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol (CAS No. 2227741-69-5): Properties, Applications, and Market Insights

(2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol (CAS No. 2227741-69-5) is a chiral organic compound with significant potential in pharmaceutical and specialty chemical applications. This fluorinated aromatic alcohol features a stereocenter at the second carbon of the butanol chain, making it valuable for asymmetric synthesis. The presence of difluoromethyl groups enhances its metabolic stability, a property highly sought after in modern drug design.

The compound's molecular structure combines a 2,6-difluoro-3-methylphenyl moiety with a four-carbon aliphatic chain terminated by a hydroxyl group. This unique architecture contributes to its lipophilicity and hydrogen bonding capacity, properties that are crucial for biological activity. Researchers particularly value its chiral purity, as the (S)-configuration often shows distinct pharmacological effects compared to its enantiomer.

In pharmaceutical research, (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol serves as a key intermediate for developing central nervous system (CNS) drugs. Its structural features make it suitable for creating blood-brain barrier permeable compounds, addressing one of the biggest challenges in neuropharmacology. Recent studies explore its potential in neurodegenerative disease treatments, aligning with growing interest in Alzheimer's and Parkinson's therapies.

The compound's synthetic applications extend beyond pharmaceuticals. It shows promise in liquid crystal formulations, where its fluorinated aromatic system contributes to mesophase stability. Materials scientists are investigating its use in advanced OLED materials, particularly for organic electronic devices requiring precise molecular alignment.

Market analysis reveals increasing demand for high-purity (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol, driven by pharmaceutical R&D investments. The global chiral chemicals market, valued at $5.2 billion in 2023, is projected to grow at 6.8% CAGR through 2030, with fluorinated compounds representing the fastest-growing segment. This positions CAS No. 2227741-69-5 as a strategically important material for manufacturers.

Quality control for (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol typically involves HPLC analysis to verify enantiomeric excess and GC-MS for purity assessment. Advanced characterization techniques like X-ray crystallography help confirm its absolute configuration, crucial for regulatory submissions in drug development.

Environmental considerations for this compound follow green chemistry principles. Its fluorine atoms improve biodegradation compared to perfluorinated compounds, while modern synthetic routes minimize hazardous byproducts. These attributes make it attractive for sustainable pharmaceutical manufacturing initiatives.

Storage recommendations for CAS No. 2227741-69-5 include protection from moisture and oxidation under inert atmosphere. The compound demonstrates excellent shelf stability when stored at -20°C in amber glass containers, maintaining chemical integrity for extended periods.

Future research directions focus on developing catalytic asymmetric synthesis methods for this compound, reducing reliance on chiral resolution techniques. Recent breakthroughs in organofluorine chemistry may enable more efficient production routes, potentially lowering costs for this valuable pharmaceutical building block.

For researchers investigating structure-activity relationships, this compound offers a versatile scaffold for medicinal chemistry optimization. Its balanced hydrophobic/hydrophilic character facilitates drug-like properties, while the fluorine substitutions allow precise tuning of electronic effects.

Regulatory status varies by region, but (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol generally falls under standard laboratory chemical classifications. Manufacturers should consult REACH regulations for EU distribution and TSCA listings for US compliance.

Analytical reference standards for this compound are increasingly available through specialty chemical suppliers, supporting quality control in pharmaceutical development. The growing custom synthesis market provides options for obtaining gram-to-kilogram quantities with guaranteed enantiomeric purity.

In formulation development, the compound's solubility profile allows preparation in common pharmaceutical solvents like ethanol or PEG mixtures. This facilitates its incorporation into various drug delivery systems, from oral formulations to transdermal patches.

Patent landscapes show growing intellectual property activity around derivatives of CAS No. 2227741-69-5, particularly in neurological disorder applications. Companies are developing prodrug strategies using this scaffold to improve bioavailability of CNS-targeted therapeutics.

The compound's spectroscopic fingerprints (NMR, IR) are well-documented, aiding in identification and quality verification. These reference data support structure elucidation of novel derivatives in drug discovery programs.

From a commercial perspective, (2S)-4-(2,6-difluoro-3-methylphenyl)butan-2-ol represents an emerging high-value chemical with applications across multiple industries. Its combination of chirality, fluorination, and structural modularity ensures continued relevance in advanced material and life science research.